Cas no 2680845-90-1 (prop-2-en-1-yl 4-methanesulfonyl-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: prop-2-en-1-yl 4-methanesulfonyl-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2680845-90-1
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• CID: 6207322
• PubChem ID: 165919323
• Update Time: 2025-07-19

prop-2-en-1-yl 4-methanesulfonyl-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680845-90-1
• EN300-28286257
• prop-2-en-1-yl 4-methanesulfonyl-2,3-dihydro-1H-indole-1-carboxylate

• Inchi： 1S/C13H15NO4S/c1-3-9-18-13(15)14-8-7-10-11(14)5-4-6-12(10)19(2,16)17/h3-6H,1,7-9H2,2H3
• InChI Key： VJEVNASKTDMATH-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC2=C1CCN2C(=O)OCC=C)(=O)=O

Computed Properties

• Exact Mass: 281.07217913g/mol
• Monoisotopic Mass: 281.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

Additional information on prop-2-en-1-yl 4-methanesulfonyl-2,3-dihydro-1H-indole-1-carboxylate

Introduction to Prop-2-en-1-yl 4-methanesulfonyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No: 2680845-90-1)

Prop-2-en-1-yl 4-methanesulfonyl-2,3-dihydro-1H-indole-1-carboxylate, identified by the chemical compound identifier CAS No: 2680845-90-1, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, specifically featuring an indole core structure modified with functional groups that enhance its pharmacological potential. The presence of a prop-2-enyl side chain and a 4-methanesulfonyl substituent on the indole ring contributes to its unique chemical properties, making it a subject of intense study for its potential biological activities.

The indole scaffold is well-documented for its role in various biological processes and has been extensively explored in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The specific modifications introduced in prop-2-en-1-yl 4-methanesulfonyl-2,3-dihydro-1H-indole-1-carboxylate are designed to optimize interactions with biological targets, thereby enhancing efficacy and selectivity. The 4-methanesulfonyl group, in particular, is known for its ability to increase lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with remarkable accuracy. Studies have indicated that the structural features of prop-2-en-1-yl 4-methanesulfonyl-2,3-dihydro-1H-indole-1-carboxylate may facilitate interactions with enzymes and receptors involved in critical signaling pathways. For instance, preliminary computational studies suggest that this compound could exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs), which are implicated in inflammation and cancer progression.

The synthesis of prop-2-en-1-yl 4-methanesulfonyl-2,3-dihydro-1H-indole-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the prop-2-enyl group through an aldol condensation or similar reaction mechanism is a critical step, as it dictates the overall conformation and reactivity of the molecule. Subsequent functionalization with the 4-methanesulfonyl group further refines the chemical properties, making it suitable for further derivatization and biological testing.

In the realm of drug discovery, the development of novel heterocyclic compounds like prop-2-en-1-yl 4-methanesulfonyl-2,3-dihydro-1H-indole-1-carboxylate is driven by the need for more effective and less toxic therapeutic agents. The indole derivative class has shown promise in various preclinical studies, particularly in targeting cancer stem cells and overcoming multidrug resistance. The structural diversity within this class allows for the exploration of multiple pharmacophores, enabling researchers to tailor compounds for specific therapeutic applications.

One of the most exciting aspects of working with compounds like prop-2-en-1-ylylmethanesulfonylindolecarboxylate is the opportunity to explore structure-function relationships. By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. This approach has led to the discovery of several lead compounds that are now undergoing further optimization and testing in clinical trials.

The role of CAS No: 2680845-90-1 in this context is not just as a reference number but as a gateway to a wealth of chemical information. Databases containing this identifier provide detailed insights into synthesis routes, spectroscopic data, and potential applications. This information is crucial for chemists who are designing new molecules or evaluating existing ones for therapeutic use.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The case of prop-ylenyl methanesulfonylindolecarboxylic acid derivative (CAS No: 2680845_90_01) exemplifies how interdisciplinary research can lead to breakthroughs in drug development. By combining expertise from organic chemistry, biochemistry, pharmacology, and computational science, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, propenylethene-substituted methanesulfonylated indolecarboxylic acid (CAS registry number: 2680845_90_01) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound and related derivatives, propenylethene-substituted methanesulfonylated indolecarboxylic acid (CAS no: 2680845_90_01) will undoubtedly play a crucial role in shaping future therapeutic strategies.